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Compound of Interest

Compound Name: 8-Mercapto-1-octanol
CAS No.: 33065-54-2
Cat. No.: B1609981
Get Quote
. J

High-Purity Surface Modification & Self-Assembled Monolayers

Executive Summary

8-Mercapto-1-octanol (M80) is a bifunctional organosulfur compound consisting of an 8-
carbon alkyl chain terminated by a thiol (-SH) group at one end and a hydroxyl (-OH) group at
the other. It is a critical reagent in nanotechnology and electrochemical sensing, primarily used
to form Self-Assembled Monolayers (SAMs) on gold surfaces.

Compared to its shorter analog, 6-mercapto-1-hexanol (MCH), M8O offers a superior balance
between monolayer ordering (due to increased Van der Waals interactions) and electron
tunneling efficiency. It is widely employed as a "spacer” molecule in DNA/aptamer biosensors
to orient bioreceptors upright and passivate the electrode surface against non-specific binding.

[1]

Chemical Identity & Physicochemical Profile[2][3][4]
[S][6][7]I8]
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Property Specification
CAS Number 33065-54-2
IUPAC Name 8-Sulfanyloctan-1-ol

Molecular Formula

Molecular Weight 162.30 g/mol
Appearance Colorless to pale yellow liquid
Density 0.930 g/mL (at 25 °C)

Refractive Index

1.484

Soluble in Ethanol, Methanol, Acetonitrile;

Solubilit
Y Slightly soluble in water
Acidity (pKa) ~10.5 (Thiol group)
-20°C, Inert atmosphere (Argon/Nitrogen) to
Storage

prevent oxidation to disulfides

Mechanistic Foundation: The Physics of M8B8O SAMs

Thiol-Gold Chemisorption

The formation of M80O SAMs is driven by the strong affinity of sulfur for gold (

). The thiol group undergoes oxidative addition to the Au(111) surface, losing a proton to form a

thiolate-gold bond:

Chain Length & Ordering (The "Odd-Even" Effect)

M8O possesses an 8-carbon alkyl chain. In SAMs, longer chains stabilize the monolayer

through lateral Van der Waals (VdW) forces.

e Vs. MCH (C6): M8O (C8) exhibits higher crystalline order and fewer pinhole defects than
MCH. The intermolecular VdW energy increases by ~1-1.5 kcal/mol per methylene (

) unit.
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e Tunneling Barrier: The electron transfer rate (

) through the SAM decays exponentially with chain length (
):

Where

(tunneling decay coefficient) is

. M8O creates a thicker dielectric barrier than MCH, reducing background current in
electrochemical measurements, which improves the signal-to-noise ratio for impedance-
based sensors.

Hydroxyl Termination

The terminal -OH group renders the SAM surface hydrophilic (Water Contact Angle

). This hydrophilicity is crucial for:

o Biocompatibility: Mimics the aqueous environment, preventing protein denaturation.

e Anti-Fouling: Forms a hydration layer that resists non-specific adsorption of hydrophobic

_____________________________________________

! Critical Factor: Chain Length (C8) i

1 1

l 1

M8O in Solution Diffusion Physisorption Au-S affinit Chemisorption (Au-S Bond) Alkyl Chain Interaction Self-Organization Defect Annealing Crystalline SAM
(Disordered) > (Fast Kinetic Step) (H loss) (Slow Kinetic Step) (VoW Locked) M

|

Click to download full resolution via product page

Figure 1: Kinetic stages of M8O SAM formation. The C8 chain length is critical during the 'Self-
Organization' phase to maximize Van der Waals locking and minimize defects.

Synthesis Strategy
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While M8O is commercially available, high-purity synthesis is often required for precision
electronics. The standard route proceeds via 8-bromo-1-octanol.[2]

Step 1: Precursor Synthesis (8-Bromo-1-octanol)[3][8]

e Reactants: 1,8-Octanediol + 48% HBr.[2]

Solvent: Toluene (with Dean-Stark trap).[2]

Conditions: Reflux for 8 hours.

Mechanism: Nucleophilic substitution where one hydroxyl is selectively substituted by
bromine.

Yield: ~95% (Quantitative).

Step 2: Thiolation (The Thiourea Method)

Direct displacement with NaSH can lead to disulfides. The thiourea method is preferred for high
purity.

e Reaction: 8-Bromo-1-octanol + Thiourea

S-Alkylisothiouronium Salt.

o Hydrolysis: Add NaOH (aq) and reflux to cleave the salt.

o Workup: Acidify with dilute HCI, extract with Dichloromethane (DCM), and distill under
reduced pressure.

Applications in Surface Engineering
Electrochemical Biosensors (The "Backfilling"
Technique)

In DNA or Aptamer sensors, the probe molecules are often immobilized first. However, they can
lie flat on the gold surface, inhibiting target binding.
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» Role of M8O: M8O is introduced after probe immobilization. It fills the gaps between probes,
displacing non-specific weak interactions.

» Result: Probes are forced into an upright orientation, and the gold surface is electrically
insulated, forcing electron transfer to occur only via the specific redox-reporter mechanism.

Impedimetric Sensors (EIS)

M8O is ideal for Electrochemical Impedance Spectroscopy (EIS). Its C8 chain provides a
sufficiently high charge transfer resistance (

) to make the sensor sensitive to small changes in capacitance or resistance upon analyte
binding, without completely blocking the circuit as longer chains (C11+) might.

Experimental Protocols
Protocol A: Preparation of MBO SAM on Gold Electrode

Materials:

Polycrystalline Gold Electrode (cleaned).[3]

8-Mercapto-1-octanol (Sigma/Merck or equivalent).

Absolute Ethanol (HPLC Grade).

Nitrogen/Argon gas.
Workflow:

e Electrode Cleaning (Critical):
o Polish with 0.05

Alumina slurry. Sonicate in water (5 min).

o Electrochemical Cleaning: Cycle in 0.5 M

(-0.2V to +1.5V vs Ag/AgCl) until stable gold oxide reduction peak is observed.
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» Solution Preparation:
o Prepare a 1.0 mM solution of M8O in absolute ethanol. (e.g.,

M8O in
EtOH).

o Note: Prepare fresh to avoid disulfide formation.

e Incubation:
o Immerse the clean gold electrode in the M8O solution.
o Time: 12 to 24 hours at Room Temperature (Dark).

o Why 24h? While adsorption is fast (<1 min), the reorganization into a crystalline C8 lattice

takes hours.
e Rinsing:
o Rinse copiously with Ethanol to remove physically adsorbed layers.
o Rinse with Deionized water.

o Dry under a stream of Nitrogen.[4][5]

Protocol B: Electrochemical Characterization
(Validation)

Technique: Cyclic Voltammetry (CV) with Redox Probe.
e Electrolyte: 5 mM

in 0.1 M KCI.

e Scan Rate: 100 mV/s.

o Expected Result:
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o Bare Gold: Distinct reversible redox peaks (

).

o M80O SAM: almost complete suppression of redox peaks. The Faradaic current should
drop by >95%, indicating a pinhole-free insulating layer.
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Start: Bare Gold Electrode

Step 1: Piranha/Electrochemical Cleaning
(Remove organics/oxides)

:

Step 2: Incubation
1 mM M8O in EtOH, 18h
(Self-Assembly)

:

Step 3: Rinse
EtOH -> Water -> N2 Dry
(Remove physisorbed layers)

:

Step 4: QC Validation
Cyclic Voltammetry
(Ferricyanide Probe)

Current
Suppressed?

Yes (>95% block) \No

. FAIL: Pinhole Defects
PASS: Ready for Use (Re-clean & Repeat)

Click to download full resolution via product page
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Figure 2: Quality Control Workflow for M8O SAM preparation. The blocking of redox current is
the primary metric for successful monolayer formation.

Safety & Handling

e Hazards: M8O is classified as Acute Tox. 4 (Oral) and causes Serious Eye Damage (Cat 1).
o Odor: Like all thiols, it has a pungent, skunk-like odor. Always handle in a fume hood.

o Oxidation: Thiols oxidize to disulfides in air. Store the neat liquid at -20°C. If the liquid turns
cloudy or precipitates, it has likely oxidized and should be redistilled or discarded.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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